Picomonosulfate sodium
Picomonosulfate sodium
Brand Name:
Vulcanchem
CAS No.:
32500-19-9
VCID:
VC21114063
InChI:
InChI=1S/C18H15NO5S.Na/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(11-7-14)24-25(21,22)23;/h1-12,18,20H,(H,21,22,23);/q;+1/p-1
SMILES:
C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+]
Molecular Formula:
C18H14NNaO5S
Molecular Weight:
379.4 g/mol
Picomonosulfate sodium
CAS No.: 32500-19-9
Cat. No.: VC21114063
Molecular Formula: C18H14NNaO5S
Molecular Weight: 379.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 32500-19-9 |
|---|---|
| Molecular Formula | C18H14NNaO5S |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | sodium;[4-[(4-hydroxyphenyl)-pyridin-2-ylmethyl]phenyl] sulfate |
| Standard InChI | InChI=1S/C18H15NO5S.Na/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(11-7-14)24-25(21,22)23;/h1-12,18,20H,(H,21,22,23);/q;+1/p-1 |
| Standard InChI Key | JHXGMACYSBECRB-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+] |
| SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)[O-])C3=CC=C(C=C3)OS(=O)(=O)O.[Na+] |
| Canonical SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)OS(=O)(=O)[O-].[Na+] |
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